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Compound of Interest

Compound Name: Solvent Orange 60

Cat. No.: B3432604

This technical guide provides an in-depth overview of Solvent Orange 60, a perinone-type
dye. It is intended for researchers, scientists, and professionals in drug development and
materials science who may utilize this compound in their work. This document covers its

fundamental chemical properties, a detailed synthesis protocol, and essential safety
information.

Core Chemical and Physical Properties

Solvent Orange 60 is a synthetic organic compound classified as a cyclic ketone dye.[1] It is
recognized for its fluorescent properties and is commonly used as a colorant in various
materials.[1]

Table 1: Chemical Identifiers and Properties of Solvent Orange 60
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Property Value Reference(s)
Molecular Formula Ci1sH10N20 [1112][3]
Molecular Weight 270.28 g/mol

2,11-

diazapentacyclo[10.7.1.02,10,04
IUPAC Name ,2.016 20)icosa-

1(19),4,6,8,10,12,14,16(20),17
-nonaen-3-one

CAS Registry Number 6925-69-5, 61969-47-9

C.I. Number 564100

C.l. Solvent Orange 60, 12H-
Synonyms Phthaloperin-12-one,

Transparent Orange 3G

Table 2: Physical and Thermochemical Properties of Solvent Orange 60

Property Value Reference(s)
Appearance Yellowish-orange powder

Melting Point 230 °C

Density 1.4 -1.53 g/cm3

Boiling Point 522.4 °C at 760 mmHg

Flash Point 269.7 °C

Heat Resistance (in PS) 300 °C

) ) 8 (on a scale of 1-8, where 8 is
Light Fastness (in PS) ]
superior)

Table 3: Solubility Profile of Solvent Orange 60 at 20°C
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Solvent Solubility (g/L) Reference(s)
Water Insoluble

Acetone 2.0

Butyl Acetate 2.5

Toluene 5.0

Dichloromethane 10.0

Ethanol

Slightly soluble

Chloroform

Slightly soluble

Benzene

Slightly soluble

Xylene

Slightly soluble

Synthesis of Solvent Orange 60

The primary manufacturing method for Solvent Orange 60 involves the condensation and

subsequent cyclization of Naphthalene-1,8-diamine and Phthalic anhydride. A detailed

experimental protocol, derived from publicly available patent information, is outlined below.

Objective: To synthesize Solvent Orange 60 via the condensation reaction of Phthalic

anhydride and 1,8-Naphthylenediamine.

Materials:

pyrrolidone)

Phthalic anhydride

1,8-Naphthylenediamine

Hydrochloric acid solution (1-5% mass concentration)

Polar organic solvent (e.g., acetic acid, dimethylformamide (DMF), alcohol, or N-Methyl
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e Non-ionic active catalyst (e.g., fatty alcohol polyoxyethylene ether or alkylphenol
polyoxyethylene ether)

» Reaction vessel equipped with stirring and reflux capabilities
o Filtration apparatus

e Drying oven

Procedure:

e Charging the Reactor: In a reaction vessel equipped with a stirrer and reflux condenser,
combine Phthalic anhydride and 1,8-Naphthylenediamine in a 1:1 mass ratio.

» Adding Reaction Media: Add the hydrochloric acid solution, the polar organic solvent, and
the non-ionic active catalyst to the reaction vessel.

o The amount of hydrochloric acid solution should be 10-20 times the mass of the 1,8-
Naphthylenediamine.

o The polar organic solvent should constitute 1-50% of the total reaction medium volume.
o The catalyst should be 0.01-2% of the total reaction medium mass.

o Reaction: Begin stirring the mixture and heat it to reflux. Maintain the reaction under reflux
for 8-15 hours.

« |solation: After the reaction period, cool the mixture and filter the resulting precipitate.
 Purification: Wash the filter cake with water until the filtrate reaches a neutral pH.
» Drying: Dry the purified solid product in an oven to obtain Solvent Orange 60.

This method aims to provide a high-quality product at a low production cost.
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Reactants & Media

Phthalic Anhydride

1,8-Naphthylenediamine

Reaction Process Final Product
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Click to download full resolution via product page
Caption: Synthesis workflow for Solvent Orange 60.

Applications

Solvent Orange 60 is primarily utilized as a colorant for a wide range of plastics and resins
due to its good temperature resistance and high fastness. Its applications include coloring:

Polystyrene (PS)

High-Impact Polystyrene (HIPS)

Acrylonitrile Butadiene Styrene (ABS) resin

Polycarbonate (PC)

Rigid Polyvinyl Chloride (RPVC)
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Polymethyl Methacrylate (PMMA)

Styrene Acrylonitrile (SAN)

Acrylonitrile Styrene (AS)

Polyethylene Terephthalate (PET)

Polyester fibers (Estron, Caprone, Terylene)
It has also been identified as a component in plastic materials like eyeglass frames.

Safety and Handling

A thorough understanding of the hazards associated with Solvent Orange 60 is crucial for safe
laboratory practice.

Table 4: GHS Hazard Information for Solvent Orange 60

Hazard Statement Description Reference(s)
H315 Causes skin irritation

H319 Causes serious eye irritation

H335 May cause respiratory irritation

Handling and Personal Protective Equipment (PPE):

e Engineering Controls: Use in a well-ventilated area or under a chemical fume hood to control
airborne levels.

o Eye/Face Protection: Wear appropriate chemical safety goggles.
» Skin Protection: Wear suitable protective gloves and clothing to prevent skin exposure.

o Respiratory Protection: If dust is generated or ventilation is inadequate, wear an approved
respirator.
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e General Hygiene: Wash hands thoroughly after handling. Avoid breathing dust. Do not eat,
drink, or smoke in the work area.

First Aid Measures:

 Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek
immediate medical attention.

o Skin Contact: Immediately flush the skin with plenty of soap and water. Remove
contaminated clothing. If irritation persists, seek medical attention.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids occasionally. Seek immediate medical attention.

 Ingestion: If the victim is conscious, give 2-4 cupfuls of water or milk. Do not induce vomiting.
Seek immediate medical attention.

Storage: Store in a cool, dry, well-ventilated place in tightly sealed containers. Keep away from
strong oxidizing agents and excess heat.
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Caption: Logical relationship between hazards and safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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